![molecular formula C12H11BrN2O4S B2570358 5-bromo-N-[4-(methylsulfamoyl)phenyl]furan-2-carboxamide CAS No. 853744-64-6](/img/structure/B2570358.png)
5-bromo-N-[4-(methylsulfamoyl)phenyl]furan-2-carboxamide
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Overview
Description
5-bromo-N-[4-(methylsulfamoyl)phenyl]furan-2-carboxamide, also known as BMS-345541, is a synthetic compound that has been widely used in scientific research. It belongs to the class of N-aryl anthranilic acid derivatives and has been found to have potential therapeutic applications in various diseases.
Scientific Research Applications
Antiprotozoal Agents Development
Compounds structurally related to "5-bromo-N-[4-(methylsulfamoyl)phenyl]furan-2-carboxamide" have been synthesized for antiprotozoal applications. For instance, novel dicationic imidazo[1,2-a]pyridines and their tetrahydro derivatives demonstrated strong DNA affinities and exhibited significant in vitro and in vivo activities against Trypanosoma b. rhodesiense and Plasmodium falciparum, showing their potential as antiprotozoal agents (Ismail et al., 2004).
Anti-Bacterial Activities
Research on N-(4-bromophenyl)furan-2-carboxamide analogues has highlighted their promising in vitro anti-bacterial activities against drug-resistant bacteria strains like A. baumannii, K. pneumoniae, E. cloacae, and MRSA. The synthesis and functionalization of these compounds through Suzuki-Miyaura Cross-Coupling provided insights into their potential therapeutic applications and mechanisms of action through computational studies (Siddiqa et al., 2022).
Synthesis of Functionalized Compounds
The palladium-catalyzed cyclization of bromoacrylamides with isocyanides to produce substituted 2,5-diimino-furans demonstrates the versatility of furan-based compounds in synthesizing functionalized molecules. These molecules can serve as precursors to maleamides, indicating their utility in organic synthesis and potential pharmaceutical applications (Jiang et al., 2014).
Mechanism of Action
Target of action
The compound “5-bromo-N-[4-(methylsulfamoyl)phenyl]furan-2-carboxamide” is a furan derivative. Furan derivatives are known to have a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . Therefore, the compound might interact with multiple targets in the body.
Mode of action
Furan derivatives are known to interact with multiple receptors in the body due to their diverse biological activities .
Biochemical pathways
Given the broad spectrum of biological activities of furan derivatives, it can be speculated that the compound might affect multiple biochemical pathways .
Result of action
Given the diverse biological activities of furan derivatives, the compound might have multiple effects at the molecular and cellular levels .
properties
IUPAC Name |
5-bromo-N-[4-(methylsulfamoyl)phenyl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11BrN2O4S/c1-14-20(17,18)9-4-2-8(3-5-9)15-12(16)10-6-7-11(13)19-10/h2-7,14H,1H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUWREZXJRQMQOT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNS(=O)(=O)C1=CC=C(C=C1)NC(=O)C2=CC=C(O2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11BrN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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